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Compound of Interest

Compound Name: Norsufentanil-d3

Cat. No.: B594132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Norsufentanil-d3, a critical analytical reference standard. It is intended to serve as a resource

for researchers, scientists, and drug development professionals who require this material for

quantitative analysis of norsufentanil, a primary metabolite of the potent synthetic opioid

sufentanil. This document outlines commercially available sources, their product specifications,

and a representative analytical workflow for its use.

Commercial Availability and Suppliers
Norsufentanil-d3 is available from a limited number of specialized chemical suppliers as an

analytical reference standard. Its primary application is as an internal standard for

chromatographic and mass spectrometric quantification of norsufentanil.[1][2] The deuterated

form, containing three deuterium atoms, ensures its mass is distinct from the endogenous

metabolite, allowing for precise and accurate quantification in complex biological matrices.[1]

Below is a summary of commercially available Norsufentanil-d3:
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Supplier CAS Number Purity Formulation
Available
Quantities

Cayman

Chemical
1204688-16-3

≥99% deuterated

forms (d1-d3)

A solution in

methyl acetate

500µg, 1mg,

5mg

AK Scientific (via

ChemicalBook)
1204688-16-3 Not specified Not specified

500µg, 1mg,

5mg

Note: Product specifications and availability are subject to change. Please consult the suppliers

directly for the most current information.

Analytical Applications and Experimental Protocols
Norsufentanil-d3 is intended for forensic and research applications.[1][2] The physiological

and toxicological properties of this compound are not fully elucidated.[1] It serves as an

indispensable tool in methods developed to detect and quantify norsufentanil in biological

samples, such as urine, to monitor sufentanil metabolism.

While a specific synthesis protocol for Norsufentanil-d3 is not publicly detailed, analytical

methods for the detection of the parent compound, norsufentanil, provide a framework for its

use. A common approach involves ultra-high-performance liquid chromatography coupled with

tandem mass spectrometry (UHPLC-MS/MS).

Representative Experimental Workflow: Quantification
of Norsufentanil in Urine using Norsufentanil-d3 Internal
Standard
The following workflow is a composite representation based on established analytical methods

for fentanyl analogs and their metabolites.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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